N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}tetrahydro-2-furancarboxamide

• IUPAC Name: N-[5-(diethylsulfamoyl)-2-methoxyphenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C16H24N2O5S/c1-4-18(5-2)24(20,21)12-8-9-14(22-3)13(11-12)17-16(19)15-7-6-10-23-15/h8-9,11,15H,4-7,10H2,1-3H3,(H,17,19)
• InChI Key: ASTDCICFPQKUIL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)C2CCCO2
• Molecular Formula: C16H24N2O5S
• Molecular Weight: 356.4 g/mol

Description

N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}tetrahydro-2-furancarboxamide, commonly known as DMF, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMF belongs to the class of furan derivatives and is known for its anti-inflammatory and immunomodulatory properties.

Scientific Research Applications

Cancer Research and Treatment

“CBKinase1_004485” has shown promise in cancer research due to its potential as a cyclin-dependent kinase inhibitor (CDKI). CDKIs play a crucial role in cell cycle regulation, preventing uncontrolled cell division. By inhibiting specific CDKs, this compound could be valuable in developing targeted therapies for various cancers. .

Drug Development and Screening

Given its unique structure, “CBKinase1_004485” could serve as a lead compound for drug development. Medicinal chemists may modify its chemical scaffold to create derivatives with improved properties. High-throughput screening could identify its potential targets and therapeutic applications.

These applications highlight the versatility of “CBKinase1_004485” across various scientific fields. Keep in mind that ongoing research will likely uncover additional uses and mechanisms.